Cas no 2228487-54-3 (3-(5-{(tert-butoxy)carbonylamino}-2-chlorophenyl)butanoic acid)

• Product Name: 3-(5-{(tert-butoxy)carbonylamino}-2-chlorophenyl)butanoic acid
• CAS No: 2228487-54-3
• MF: C₁₅H₂₀ClNO₄
• MW: 313.77660369873
• CID: 6004135
• PubChem ID: 165691850
• Update Time: 2025-07-22

3-(5-{(tert-butoxy)carbonylamino}-2-chlorophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-{(tert-butoxy)carbonylamino}-2-chlorophenyl)butanoic acid
• 3-(5-{[(tert-butoxy)carbonyl]amino}-2-chlorophenyl)butanoic acid
• EN300-1876100
• 2228487-54-3

• Inchi： 1S/C15H20ClNO4/c1-9(7-13(18)19)11-8-10(5-6-12(11)16)17-14(20)21-15(2,3)4/h5-6,8-9H,7H2,1-4H3,(H,17,20)(H,18,19)
• InChI Key： RTDGQBBEMHFOEO-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C(C)CC(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 313.1080858g/mol
• Monoisotopic Mass: 313.1080858g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-(5-{(tert-butoxy)carbonylamino}-2-chlorophenyl)butanoic acid

Comprehensive Overview of 3-(5-{(tert-butoxy)carbonylamino}-2-chlorophenyl)butanoic acid (CAS No. 2228487-54-3)

3-(5-{(tert-butoxy)carbonylamino}-2-chlorophenyl)butanoic acid (CAS No. 2228487-54-3) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. Its unique structure, featuring a tert-butoxycarbonyl (Boc) protected amine and a chlorophenyl moiety, makes it a valuable intermediate for drug discovery and development. Researchers often search for "Boc-protected amino acids" or "chlorophenyl derivatives" due to their relevance in peptide synthesis and medicinal chemistry applications.

The compound's CAS No. 2228487-54-3 is frequently queried in scientific databases, reflecting its importance in high-value chemical workflows. With the growing interest in "targeted drug delivery" and "small molecule therapeutics," this compound has gained attention for its potential role in designing protease inhibitors or enzyme modulators. Its carboxylic acid functionality allows for further derivatization, a feature highly sought after in "structure-activity relationship (SAR) studies."

From a synthetic perspective, 3-(5-{(tert-butoxy)carbonylamino}-2-chlorophenyl)butanoic acid exemplifies modern trends in "green chemistry" and "atom-efficient synthesis." The Boc group provides orthogonal protection, aligning with industry demands for "selective deprotection strategies" in multi-step reactions. Analytical chemists also explore this compound when optimizing "HPLC method development" due to its UV-active aromatic system.

In the context of intellectual property, CAS 2228487-54-3 appears in patents related to "kinase inhibitor scaffolds" and "metabolic disease therapeutics," addressing current healthcare challenges. The chlorine substituent enhances metabolic stability—a key consideration in "druglikeness optimization" discussions. These attributes make it a recurring subject in "medicinal chemistry forums" and "preclinical research" publications.

The compound's physicochemical properties, including its logP and hydrogen bonding capacity, are frequently analyzed using "in silico prediction tools," reflecting the pharmaceutical industry's shift toward "computational chemistry." Its balanced polarity makes it suitable for "cross-coupling reactions"—a technique dominating recent "organometallic chemistry" literature. These characteristics position it as a versatile building block for "fragment-based drug design" approaches.

Quality control protocols for 3-(5-{(tert-butoxy)carbonylamino}-2-chlorophenyl)butanoic acid often involve "chiral purity analysis" given the growing regulatory emphasis on "enantiomeric excess" in API manufacturing. The compound's crystalline form stability is another area of investigation, particularly for "solid-state characterization" studies using XRD or DSC. Such analyses are critical for "patent crystallization" strategies in competitive markets.

Emerging applications include its potential use in "PROTAC technology" and "bioconjugation chemistry," where the Boc-amine serves as a handle for subsequent modifications. These cutting-edge directions explain why searches for "click chemistry compatible intermediates" often lead to this structural class. The compound's relevance in "high-throughput screening" libraries further underscores its utility in modern drug discovery paradigms.

From a supply chain perspective, CAS 2228487-54-3 exemplifies the "custom synthesis" market dynamics, where demand fluctuates with therapeutic area trends. Its handling typically requires "controlled atmosphere packaging" due to the acid-sensitive Boc group, a consideration important for "GMP-compliant storage" protocols. These operational aspects are increasingly discussed in "chemical procurement" webinars and "laboratory best practices" guidelines.